(2S,3S)-3-Benzyloxycarbonylamino-2-methyl-4-oxo-1-azetidinesulfonic Acid Tetrabutylammonium Salt
(2S,3S)-3-Benzyloxycarbonylamino-2-methyl-4-oxo-1-azetidinesulfonic Acid Tetrabutylammonium Salt
Brand Name:
Vulcanchem
CAS No.:
80082-62-8
VCID:
VC0021878
InChI:
InChI=1S/C16H36N.C12H14N2O6S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-8-10(11(15)14(8)21(17,18)19)13-12(16)20-7-9-5-3-2-4-6-9/h5-16H2,1-4H3;2-6,8,10H,7H2,1H3,(H,13,16)(H,17,18,19)/q+1;/p-1/t;8-,10-/m.0/s1
SMILES:
CCCC[N+](CCCC)(CCCC)CCCC.CC1C(C(=O)N1S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C28H49N3O6S
Molecular Weight:
555.8 g/mol
(2S,3S)-3-Benzyloxycarbonylamino-2-methyl-4-oxo-1-azetidinesulfonic Acid Tetrabutylammonium Salt
CAS No.: 80082-62-8
Reference Standards
VCID: VC0021878
Molecular Formula: C28H49N3O6S
Molecular Weight: 555.8 g/mol
| CAS No. | 80082-62-8 |
|---|---|
| Product Name | (2S,3S)-3-Benzyloxycarbonylamino-2-methyl-4-oxo-1-azetidinesulfonic Acid Tetrabutylammonium Salt |
| Molecular Formula | C28H49N3O6S |
| Molecular Weight | 555.8 g/mol |
| IUPAC Name | (2S,3S)-2-methyl-4-oxo-3-(phenylmethoxycarbonylamino)azetidine-1-sulfonate;tetrabutylazanium |
| Standard InChI | InChI=1S/C16H36N.C12H14N2O6S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-8-10(11(15)14(8)21(17,18)19)13-12(16)20-7-9-5-3-2-4-6-9/h5-16H2,1-4H3;2-6,8,10H,7H2,1H3,(H,13,16)(H,17,18,19)/q+1;/p-1/t;8-,10-/m.0/s1 |
| Standard InChIKey | OXRIILANARZVDB-CGUPRBNSSA-M |
| Isomeric SMILES | CCCC[N+](CCCC)(CCCC)CCCC.C[C@H]1[C@@H](C(=O)N1S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2 |
| SMILES | CCCC[N+](CCCC)(CCCC)CCCC.CC1C(C(=O)N1S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CCCC[N+](CCCC)(CCCC)CCCC.CC1C(C(=O)N1S(=O)(=O)[O-])NC(=O)OCC2=CC=CC=C2 |
| Synonyms | (2S,3S)-2-Methyl-4-oxo-3-[[(phenylmethoxy)carbonyl]amino]-1-azetidinesulfonate N,N,N-Tributyl-1-butanaminium; trans-2-Methyl-4-oxo-3-[[(phenylmethoxy)carbonyl]amino]-1-azetidinesulfonic Acid N,N,N-Tributyl-1-Butanaminium |
| PubChem Compound | 13631608 |
| Last Modified | Nov 11 2021 |
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